Cas no 31788-81-5 (a-Phenyl-1-piperidineethanamine)

• Product Name: a-Phenyl-1-piperidineethanamine
• CAS No: 31788-81-5
• MF: C₁₃H₂₂Cl₂N₂
• MW: 277.233181476593
• CID: 1448344
• PubChem ID: 131852370
• Update Time: 2025-10-21

a-Phenyl-1-piperidineethanamine Chemical and Physical Properties

Names and Identifiers

• a-Phenyl-1-piperidineethanamine
• a-Phenyl-1-piperidineethanamine 2HCl
• (S)-a-Phenyl-1-piperidineethanamine dihydrochloride
• a-Phenyl-1-piperidineethanamine dihydrochloride
• 1-phenyl-2-piperidin-1-ylethanamine;dihydrochloride
• AB89446
• a-Phenyl-1-piperidineethanaminedihydrochloride
• (R)-a-Phenyl-1-piperidineethanamine dihydrochloride
• 31788-81-5
• C78136
• AB88775

• Inchi： 1S/C13H20N2.2ClH/c14-13(12-7-3-1-4-8-12)11-15-9-5-2-6-10-15;;/h1,3-4,7-8,13H,2,5-6,9-11,14H2;2*1H
• InChI Key： CCMBJVCEKHODMR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC(C2C=CC=CC=2)N)CCCCC1

Computed Properties

• Exact Mass: 204.1628
• Monoisotopic Mass: 276.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26

Additional information on a-Phenyl-1-piperidineethanamine

Recent Advances in the Study of a-Phenyl-1-piperidineethanamine (CAS: 31788-81-5)

a-Phenyl-1-piperidineethanamine (CAS: 31788-81-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, shedding light on its role as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

One of the key areas of interest in recent studies has been the compound's interaction with central nervous system (CNS) receptors. Researchers have identified a-Phenyl-1-piperidineethanamine as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin. These findings suggest potential applications in the treatment of neurological and psychiatric disorders, such as depression, anxiety, and Parkinson's disease. However, further preclinical and clinical studies are required to fully elucidate its mechanisms of action and therapeutic efficacy.

In addition to its CNS activity, recent research has also investigated the compound's potential as an anti-inflammatory and analgesic agent. Preliminary studies have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce pain sensitivity in animal models. These results highlight the compound's versatility and its potential for development into multi-target therapeutics. Nevertheless, challenges such as bioavailability and toxicity profiles need to be addressed in future research.

The synthetic chemistry of a-Phenyl-1-piperidineethanamine has also been a focus of recent investigations. Advances in catalytic methods and green chemistry approaches have improved the efficiency and sustainability of its synthesis. These developments are crucial for scaling up production and ensuring the compound's accessibility for further research and potential commercialization.

In conclusion, a-Phenyl-1-piperidineethanamine (CAS: 31788-81-5) represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its diverse pharmacological properties and recent advancements in its synthesis underscore its potential as a therapeutic agent. However, continued research is essential to overcome existing challenges and fully realize its clinical applications. This brief serves as a snapshot of the current state of research, providing valuable insights for professionals in the field.